1,1-Diphenylhydrazine hydrochloride

• IUPAC Name: 1,1-diphenylhydrazine;hydrochloride
• InChI: InChI=1S/C12H12N2.ClH/c13-14(11-7-3-1-4-8-11)12-9-5-2-6-10-12;/h1-10H,13H2;1H
• InChI Key: MIVUDWFNUOXEJM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N(C2=CC=CC=C2)N.Cl
• Molecular Formula: C12H13ClN2
• Related CAS: 530-50-7 (Parent)
• DSSTOX Substance ID: DTXSID6029913
• Molecular Weight: 220.70 g/mol
• Physical Description: White to greyish-white solid; [Merck Index] Grey powder; [Alfa Aesar MSDS]
• CAS RN: 530-47-2

Description

1,1-Diphenylhydrazine hydrochloride is a chemical compound that is not directly mentioned in the provided papers, but its derivatives and related compounds are extensively studied. These studies focus on the synthesis, molecular structure, and reactivity of compounds closely related to 1,1-diphenylhydrazine hydrochloride, which can provide insights into its chemical behavior.

Synthesis Analysis

The synthesis of related compounds involves the reaction of chlorodiphenylphosphine with dilithiohydrazobenzene to produce 1,2-bis(diphenylphosphino)-1,2-diphenylhydrazine . Another synthesis method includes the condensation of 1,5-diphenyl-1,4-pentadien-3-one with aminoguanidine hydrochloride in the presence of p-dodecylbenzenesulfonic acid (DBSA) and water under ultrasound irradiation to produce 2-(1,5-diaryl-1,4-pentadien-3-ylidene)-hydrazinecarboximidamide hydrochlorides .

Molecular Structure Analysis

The molecular structures of the synthesized compounds have been determined by X-ray diffraction. For example, the structure of 1,1-bis(diphenylphosphino)-2,2-dimethylhydrazine shows that each diphenylphosphino group is bonded to the same hydrazine nitrogen, with nearly planar geometry around this nitrogen . Similarly, 2,2-Diphenyl-1-picrylhydrazine forms clathrate structures with solvent molecules included as guest species in a host framework formed by the diphenylpicrylhydrazine molecules .

Chemical Reactions Analysis

The reactivity of 1,1-diphenylhydrazine derivatives has been explored in various reactions. For instance, the reaction of 1,1-diphenylhydrazine with chloroform in the presence of potassium hydroxide yields diphenylamine as the major product, indicating a preference for certain reaction pathways . This information can be extrapolated to predict the reactivity of 1,1-diphenylhydrazine hydrochloride under similar conditions.

Physical and Chemical Properties Analysis

While the physical and chemical properties of 1,1-diphenylhydrazine hydrochloride are not directly reported, the properties of related compounds can provide valuable information. For example, the crystallization behavior of 2,2-Diphenyl-1-picrylhydrazine from different solvents and its clathrate formation suggest that 1,1-diphenylhydrazine hydrochloride may also form specific solid-state structures under certain conditions . The catalytic activity of the synthesized compounds in the oligo-/polymerization of ethylene also indicates potential applications of 1,1-diphenylhydrazine hydrochloride in catalysis .

Scientific Research Applications

• Chemical Reactions and Synthesis : 1,1-Diphenylhydrazine is used in chemical reactions, such as reacting with dichlorocarbene to produce diphenylamine and diphenylcyanamide. This reaction is significant in organic synthesis, providing insights into the reaction mechanisms and potential applications in developing novel compounds (Koga & Anselme, 1970).

• Synthesis of Hydrazyl Free Radicals : 1,1-Diphenylhydrazine is a precursor in the synthesis of new hydrazyl free radicals. These radicals are relevant in studying supramolecular complexes and their interactions with various substances, which can be important in materials science and biochemistry (Ioniță et al., 2002).

• Formation of Nitrosamines : Studies have shown that 1,1-Diphenylhydrazine can be metabolically converted into N-nitrosodiphenylamine, a type of nitrosamine, in rat liver microsomes. This finding is crucial in understanding the metabolic pathways and potential toxicological impacts of 1,1-disubstituted hydrazines (Tatsumi, Kitamura, & Sumida, 1984).

• Analytical Chemistry Applications : 1,1-Diphenylhydrazine derivatives are used in analytical chemistry, such as in the characterization of sugars. It offers a method for forming derivatives and separating sugars like arabinose and ribose, which is essential in biochemistry and pharmaceutical research (Mandl & Neuberg, 1952).

• Studying Antioxidant Properties : In the study of antioxidants, 1,1-Diphenyl-2-picrylhydrazyl (DPPH), a derivative of diphenylhydrazine, is used to evaluate the radical scavenging properties of antioxidants. This application is significant in pharmaceutical and cosmetic industries for testing the effectiveness of various antioxidant compounds (Boudier et al., 2012).

Mechanism of Action

Mode of Action

It’s possible that some toxic effects may be attributed to its major metabolites, aniline and azobenzene, both of which are known carcinogens .

Result of Action

It’s known that strong acids produce a coagulation necrosis characterized by the formation of a coagulum (eschar) as a result of the desiccating action of the acid on proteins in specific tissues .

Safety and Hazards

1,1-Diphenylhydrazine hydrochloride is harmful if swallowed. It may cause cancer and is very toxic to aquatic life with long-lasting effects. It causes skin irritation and serious eye irritation. It may also cause respiratory irritation and is harmful if inhaled.

Q & A

Q1: How does 1,1-Diphenylhydrazine hydrochloride react with metal complexes, and what are the structural characteristics of the resulting products?

A1: 1,1-Diphenylhydrazine hydrochloride acts as a ligand, specifically forming hydrazido(2-) complexes with molybdenum(VI) centers. [, ] This interaction involves the donation of electrons from the nitrogen atoms of the hydrazine derivative to the molybdenum atom. The resulting complexes exhibit octahedral geometries, with the hydrazido(2-) groups coordinating to the metal center in a monodentate fashion. [, ] The Mo–N bond distances in these complexes vary depending on the overall ligand environment. [] Notably, in one instance, a complex with both a bent hydrazide(1-) ligand and a linear hydrazido(2-) group was observed, highlighting the versatile coordination chemistry of 1,1-Diphenylhydrazine hydrochloride. []

Q2: Can 1,1-Diphenylhydrazine hydrochloride be used to synthesize organic materials with interesting optical properties? If so, what are the characteristics of these materials?

A2: Yes, 1,1-Diphenylhydrazine hydrochloride can be reacted with specific aldehydes, like phthalaldehyde and isophthalaldehyde, to synthesize hydrazone derivatives that emit blue light. [] These derivatives exhibit blue photoluminescence, with emission wavelengths ranging from 458 to 478 nm. [] This characteristic makes them potentially suitable for applications in organic electroluminescent devices, particularly for the development of blue-emitting materials.

Q3: What analytical techniques are typically used to characterize compounds derived from 1,1-Diphenylhydrazine hydrochloride?

A3: The characterization of compounds derived from 1,1-Diphenylhydrazine hydrochloride typically involves a combination of techniques, including:

• Nuclear Magnetic Resonance (NMR) spectroscopy: Provides information about the structure and bonding of the compound. []
• Fourier-Transform Infrared (FT-IR) spectroscopy: Identifies functional groups and characterizes chemical bonds present in the molecule. []
• Elemental analysis (C, H, N): Determines the percentage composition of carbon, hydrogen, and nitrogen, confirming the molecular formula and purity. []
• X-ray crystallography: Provides detailed three-dimensional structural information, including bond lengths and angles, for crystalline samples. [, , ]